Cas no 19093-87-9 (2,5-dichloro-6-methoxy-3-nitrobenzoic acid)

• Product Name: 2,5-dichloro-6-methoxy-3-nitrobenzoic acid
• CAS No: 19093-87-9
• MF: C₈H₅Cl₂NO₅
• MW: 266.035000562668
• CID: 6017015
• PubChem ID: 154092225
• Update Time: 2025-05-19

2,5-dichloro-6-methoxy-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-6-methoxy-3-nitrobenzoic acid
• EN300-28339306
• 19093-87-9

• Inchi： 1S/C8H5Cl2NO5/c1-16-7-3(9)2-4(11(14)15)6(10)5(7)8(12)13/h2H,1H3,(H,12,13)
• InChI Key： BTEXZGOFCWLJMS-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(=C1C(=O)O)OC)Cl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 264.9544776g/mol
• Monoisotopic Mass: 264.9544776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 92.4Ų

Additional information on 2,5-dichloro-6-methoxy-3-nitrobenzoic acid

2,5-Dichloro-6-Methoxy-3-Nitrobenzoic Acid (CAS No. 19093-87-9)

2,5-Dichloro-6-methoxy-3-nitrobenzoic acid (CAS No. 19093-87-9) is a complex organic compound with a diverse range of applications in various fields. This compound is characterized by its unique chemical structure, which includes chlorine atoms at positions 2 and 5, a methoxy group at position 6, and a nitro group at position 3 on the benzoic acid backbone. The combination of these substituents imparts distinctive chemical properties, making it a valuable molecule in both academic research and industrial applications.

The synthesis of 2,5-dichloro-6-methoxy-3-nitrobenzoic acid involves multiple steps of chemical reactions, including chlorination, nitration, and methylation processes. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of microwave-assisted synthesis to optimize reaction conditions and minimize by-products. These innovations not only enhance the yield but also contribute to sustainable chemical practices.

In terms of applications, 2,5-dichloro-6-methoxy-3-nitrobenzoic acid has been extensively studied for its potential in pharmaceuticals. Its structure suggests possible interactions with various biological targets, making it a promising candidate for drug development. Recent studies have highlighted its potential as an anti-inflammatory agent due to its ability to inhibit cyclooxygenase enzymes. Additionally, this compound has shown promise in antimicrobial research, with studies demonstrating activity against Gram-positive and Gram-negative bacteria.

Beyond pharmaceuticals, this compound finds utility in the agricultural sector as a precursor for herbicides and fungicides. Its ability to inhibit specific enzymes involved in plant growth makes it a valuable intermediate in the synthesis of agrochemicals. Recent research has focused on optimizing its stability under field conditions to enhance its effectiveness as a crop protection agent.

The chemical properties of 2,5-dichloro-6-methoxy-3-nitrobenzoic acid are heavily influenced by its substituents. The nitro group at position 3 contributes to its strong electron-withdrawing effects, while the methoxy group at position 6 introduces electron-donating properties. This balance of electron-withdrawing and donating groups results in a compound with unique reactivity and stability. Recent spectroscopic studies have provided deeper insights into its electronic structure, further aiding in the design of novel derivatives with tailored properties.

In terms of environmental impact, the degradation pathways of 2,5-dichloro-6-methoxy-3-nitrobenzoic acid have been a subject of recent research interest. Studies have shown that under certain environmental conditions, such as microbial activity or photolysis, this compound can undergo biodegradation into less harmful by-products. Understanding these pathways is crucial for assessing its environmental safety and ensuring sustainable use.

The toxicological profile of 2,5-dichloro-6-methoxy-3-nitrobenzoic acid has also been investigated in recent years. Acute toxicity studies indicate moderate toxicity levels when administered orally or dermally. However, chronic exposure studies are still underway to fully understand its long-term effects on human health and ecosystems.

In conclusion, 2,5-dichloro-6-methoxy-3-nitrobenzoic acid (CAS No. 19093-87-9) is a versatile compound with significant potential across multiple industries. Its unique chemical structure and diverse applications make it an area of continued research interest. As advancements in synthetic methods and application development continue to emerge, this compound is poised to play an increasingly important role in both scientific research and industrial practices.